Cas no 919286-71-8 (tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate)

tert-Butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The (2S)-configuration ensures stereochemical control in asymmetric synthesis, making it valuable for constructing enantiomerically pure compounds. The bromomethyl moiety provides a reactive site for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. Its morpholine core contributes to improved solubility and bioavailability in drug design. This reagent is particularly useful in peptidomimetics and bioactive molecule synthesis, offering high purity and consistent performance in complex transformations.
tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate structure
919286-71-8 structure
Product Name:tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
CAS No:919286-71-8
MF:C10H18BrNO3
MW:280.158822536469
MDL:MFCD20489339
CID:764941
PubChem ID:69388802
Update Time:2025-07-02

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate
    • N-Boc-(2S)-(bromomethyl)morpholine
    • (S)-4-Boc-2-bromomethylmorpholine
    • (S)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate
    • 4-Morpholinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester,(2S)-
    • tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
    • C10H18BrNO3
    • AK102277
    • RLXCSEPIBOWMOJ-MRVPVSSYSA-N
    • 5531AC
    • FCH1629856
    • (2S)-4-Boc-2-(bromomethyl)-morpholine
    • ST2408370
    • AX8233816
    • 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-mo
    • 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-morpholinecarboxylate (ACI)
    • (S)-tert-Butyl2-(bromomethyl)morpholine-4-carboxylate
    • DTXSID50740404
    • 919286-71-8
    • DS-3801
    • TERT-BUTYL (S)-2-(BROMOMETHYL)MORPHOLINE-4-CARBOXYLATE
    • SCHEMBL5287268
    • (S)-4-Boc-broMoMethylMorpholine
    • MFCD20489339
    • AKOS016843294
    • CS-0031403
    • 1,1-Dimethylethyl (2S)-2-(bromomethyl)-4-morpholinecarboxylate
    • W17582
    • DB-336400
    • MDL: MFCD20489339
    • Inchi: 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
    • InChI Key: RLXCSEPIBOWMOJ-MRVPVSSYSA-N
    • SMILES: C(N1CCO[C@H](CBr)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 279.04700
  • Monoisotopic Mass: 279.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • XLogP3: 1.6

Experimental Properties

  • PSA: 38.77000
  • LogP: 1.95510

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Security Information

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Pricemore >>

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tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ;  2 h, rt
Reference
Preparation of amino acid 3-oxohexahydropyrrolo[3,2-b]pyrrol-4-yl amides as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  2 h, rt
Reference
Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  30 min, cooled; 1 h, 0 °C; 0 °C → rt; overnight, rt
Reference
1H-imidazo[4,5-c]pyridin-2-yl derivatives as inhibitors of AKT activity and their therapeutic uses
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Methods of use for inhibitors of Akt activity
, World Intellectual Property Organization, , ,

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Raw materials

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Preparation Products

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate Related Literature

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